Cas no 77180-50-8 ((5-tert-Butyl-2-fluoro-1,3-phenylene)dimethanethiol)

• Product Name: (5-tert-Butyl-2-fluoro-1,3-phenylene)dimethanethiol
• CAS No: 77180-50-8
• MF: C₁₂H₁₇FS₂
• MW: 244.39178442955
• CID: 2801720
• PubChem ID: 12660136
• Update Time: 2025-04-21

(5-tert-Butyl-2-fluoro-1,3-phenylene)dimethanethiol Chemical and Physical Properties

Names and Identifiers

• (5-tert-Butyl-2-fluoro-1,3-phenylene)dimethanethiol
• 77180-50-8
• DTXSID20505981

• Inchi： 1S/C12H17FS2/c1-12(2,3)10-4-8(6-14)11(13)9(5-10)7-15/h4-5,14-15H,6-7H2,1-3H3
• InChI Key： LTVNSJDMACFFSF-UHFFFAOYSA-N
• SMILES： SCC1C(=C(CS)C=C(C=1)C(C)(C)C)F

Computed Properties

• Exact Mass: 244.07557105Da
• Monoisotopic Mass: 244.07557105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 2Ų